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Compound of Interest

Compound Name: C.l. Acid red 37

Cat. No.: B12370506

An In-depth Technical Guide to C.I. Acid Red 37
Powder

This technical guide provides a comprehensive overview of the physical and chemical
properties of C.I. Acid Red 37, a monoazo acid dye. The information is intended for
researchers, scientists, and professionals in drug development who may utilize this compound
in various applications, from a reference standard to a coloring agent in formulations.

General Information and Identifiers

C.l. Acid Red 37 is a synthetic dye belonging to the single azo class of compounds.[1] It is
widely known by several synonyms and is identified by specific chemical registry numbers.
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Identifier Value Reference
C.l. Name Acid Red 37 [1]

C.l. Number 17045 [2][3]

CAS Number 6360-07-2 [1]
Molecular Formula C1sH14N4Na20sS2

Molecular Weight 524.44 g/mol

disodium;5-[(4-acetamido-2-

sulfonatophenyl)diazenyl]-6-

IUPAC Name )
amino-4-hydroxynaphthalene-
2-sulfonate
Acid Red BG, Acid Red BL,

Synonyms

Acid Fast Red B, Acid Red 3G

Physical Properties

The physical characteristics of C.I. Acid Red 37 powder are crucial for its handling, storage,
and application. It is generally described as a purple or red powder.

Property Description Reference

Appearance Purple to red powder.

Easily soluble in water; slightly

Solubility soluble in ethanol (purplish-red
solution).
Water Solubility (at 100°C) 200 g/L.

Aqueous Solution Appearance Cherry red.

6 (on a scale of 1 to 8, where 8

Lightfastness (AATCC Scale) ) )
is the highest).

Chemical Properties
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C.l. Acid Red 37 is a sodium salt of a sulfonated azo dye. Its chemical behavior, particularly in
acidic and basic conditions, is a key aspect of its identity.

Condition Observation Reference

Dark blue-red color, which
In Concentrated Sulfuric Acid turns dark red to reddish-

purple upon dilution.

o ) Initially olive green, quickly
In Concentrated Nitric Acid )
turning to brown.

) Forms a reddish-purple
In Concentrated Hydrochloric

) precipitate, which dissolves
Acid

upon dilution with water.

] ] Forms a purple caramel/sauce-
Aqueous Solution with HCI .
colored precipitate.

Aqueous Solution with NaOH Turns into a wine-red color.

Manufacturing and Synthesis

The synthesis of C.I. Acid Red 37 involves a standard azo coupling reaction. The general
manufacturing method is a two-step process.
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Step 1: Diazotization

4-Acetamido-2-aminobenzenesulfonic acid

Diazo component couples with...

Step 2: Azp Coupling

6-Amino-4-hydroxynaphthalene-2-sulfonic acid

under acidic conditions to form...

C.I. Acid Red 37

Click to download full resolution via product page
Caption: Manufacturing workflow for C.I. Acid Red 37.

Manufacturing Method: The synthesis begins with the diazotization of 4-Acetamido-2-
aminobenzenesulfonic acid. This is followed by the coupling of the resulting diazonium salt with
6-Amino-4-hydroxynaphthalene-2-sulfonic acid under acidic conditions to yield the final dye
product.

Applications

C.l. Acid Red 37 is primarily used as a dye for various materials. Its water solubility and
fastness properties make it suitable for a range of applications.

o Textiles: Dyeing of wool, silk, and polyamide fibers, as well as their blended fabrics. It can
also be used for the direct printing on wool and silk fabrics.

» Leather: Used for coloring leather.

¢ Industrial Products: Employed in the coloration of industrial cleaning products, soaps, and
detergents.
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e Other Materials: Used for coloring paper and anodized aluminum.

e Research: It has been studied for its adsorption characteristics onto materials like
organobentonite for wastewater treatment.

Experimental Protocols

Detailed experimental protocols for the analysis of C.l. Acid Red 37 are not extensively
available in public literature. However, a general workflow for the characterization and
identification of such dyes can be outlined. This typically involves extraction, separation, and
spectroscopic analysis.

A. Solubility Determination (Qualitative)
o Objective: To determine the solubility of C.l. Acid Red 37 powder in various solvents.

o Materials: C.I. Acid Red 37 powder, deionized water, ethanol, test tubes, spatula, vortex

mixer.
e Procedure:
1. Add approximately 10 mg of C.l. Acid Red 37 powder to separate test tubes.
2. To the first test tube, add 1 mL of deionized water. To the second, add 1 mL of ethanol.
3. Vortex each tube for 30 seconds.
4. Visually inspect for the dissolution of the powder and note the color of the solution.
5. Record observations as soluble, slightly soluble, or insoluble.
B. General Analytical Workflow for Dye Identification

The forensic analysis of dyes on fibers provides a model for a robust analytical workflow. This
involves separation by techniques like Thin Layer Chromatography (TLC) followed by
identification using spectroscopy.
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Caption: General experimental workflow for dye analysis.
o Extraction: The dye is first extracted from its matrix (if applicable) using a suitable solvent.

» Thin Layer Chromatography (TLC): TLC is a cost-effective method used to separate the
components of the dye mixture. This can help determine the purity of the sample and isolate
the dye from other compounds.

o UV-Visible Spectroscopy (UV-Vis): After separation, UV-Vis spectroscopy is used to
determine the absorption spectrum of the dye, which is a key characteristic for identification.

» Raman or FTIR Spectroscopy: These techniques provide information about the vibrational
modes of the molecules, offering a "fingerprint” for the chemical structure of the dye.

Safety and Handling

While specific toxicological data for C.l. Acid Red 37 is not extensively detailed in the provided
results, general safety precautions for handling azo dyes should be observed. Safety Data
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Sheets (SDS) for similar acid red dyes provide guidance.

e Hazards: May cause skin and serious eye irritation. Inhalation of dust may cause respiratory
irritation.

e Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and
appropriate clothing. Use in a well-ventilated area or with an approved respirator.

o First Aid:
o Eyes: Rinse cautiously with water for several minutes.
o Skin: Wash with plenty of soap and water.
o Inhalation: Move to fresh air.

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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